Cas no 1784347-06-3 (tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate
• CAS No: 1784347-06-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6349313
• PubChem ID: 57056997
• Update Time: 2025-05-20

tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate
• 1784347-06-3
• SCHEMBL7657774
• EN300-1881095

• Inchi： 1S/C12H23NO3/c1-9(2)7-10(8-14)13(6)11(15)16-12(3,4)5/h8-10H,7H2,1-6H3
• InChI Key： QBYOTNHEIUVPHL-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate

tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate, identified by the CAS number 1784347-06-3, is a significant entity in the field of organic chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, with additional substituents that contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes. The synthesis of tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate involves a multi-step process, including nucleophilic substitution and condensation reactions, which are meticulously optimized to achieve high yields and purity.

The physical and chemical properties of this compound have been extensively studied, revealing its stability under various conditions and its reactivity towards different functional groups. For instance, its thermal stability is a critical factor in its application as an intermediate in organic synthesis. Additionally, the compound exhibits moderate solubility in common organic solvents, making it suitable for use in solution-phase reactions. These properties have been corroborated by recent studies published in reputable journals such as Journal of Organic Chemistry and Chemical Communications.

In terms of applications, tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate has found utility in the development of advanced materials, particularly in the realm of polymer science. Its ability to act as a crosslinking agent has been exploited in the creation of high-performance polymers with enhanced mechanical and thermal properties. Furthermore, this compound has shown promise in pharmaceutical research, where it serves as a building block for bioactive molecules with potential therapeutic applications.

The latest research on this compound has focused on its role in enantioselective synthesis, a field that is pivotal for the development of chiral drugs. By incorporating this compound into asymmetric catalysis protocols, researchers have achieved unprecedented levels of enantioselectivity, paving the way for the production of optically pure compounds with high efficiency. These findings have been highlighted in recent publications, underscoring the importance of this compound in advancing modern chemical synthesis.

In conclusion, tert-butyl N-methyl-N-(4-methyl-1-oxopentan-2-yl)carbamate stands as a testament to the ingenuity and progress in organic chemistry. Its unique structure, coupled with its versatile applications and promising research outcomes, positions it as a key player in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute even more significantly to the development of innovative chemical solutions.